Cas no 904833-83-6 (4-bromo-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide)

• Product Name: 4-bromo-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide
• CAS No: 904833-83-6
• MF: C₂₀H₁₉BrN₄O₃S
• MW: 475.358862161636
• CID: 6589747
• PubChem ID: 22576091
• Update Time: 2025-06-15

4-bromo-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide
• 904833-83-6
• AKOS002067141
• CID 22576091
• F2588-0200
• CCG-190567
• 4-bromo-N-{3-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide
• 4-bromo-N-(3-(6-morpholinopyridazin-3-yl)phenyl)benzenesulfonamide
• 4-bromo-N-[3-(6-morpholin-4-ylpyridazin-3-yl)phenyl]benzenesulfonamide
• Benzenesulfonamide, 4-bromo-N-[3-[6-(4-morpholinyl)-3-pyridazinyl]phenyl]-

• Inchi： 1S/C20H19BrN4O3S/c21-16-4-6-18(7-5-16)29(26,27)24-17-3-1-2-15(14-17)19-8-9-20(23-22-19)25-10-12-28-13-11-25/h1-9,14,24H,10-13H2
• InChI Key： VQVOQNWTQDMPKZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(NC1=CC=CC(=C1)C1=CC=C(N=N1)N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 474.03612g/mol
• Monoisotopic Mass: 474.03612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• Density: 1.534±0.06 g/cm3(Predicted)
• Boiling Point: 700.9±70.0 °C(Predicted)
• pka: 7.21±0.10(Predicted)

Additional information on 4-bromo-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide

Recent Advances in the Study of 4-bromo-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide (CAS: 904833-83-6)

The compound 4-bromo-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide (CAS: 904833-83-6) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of kinase inhibitors. This sulfonamide derivative has attracted significant attention due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, revealing novel insights into its pharmacological properties.

Structural analysis shows that this compound combines a pyridazine core with morpholine and bromobenzene sulfonamide moieties, creating a distinctive molecular architecture. The presence of these functional groups contributes to its ability to interact with various biological targets, particularly protein kinases. Researchers have noted that the bromine atom at the 4-position of the benzene ring enhances the compound's binding affinity to certain kinase domains, while the morpholine group improves its solubility and pharmacokinetic properties.

Recent pharmacological evaluations have demonstrated that 904833-83-6 exhibits potent inhibitory activity against several cancer-related kinases, including members of the cyclin-dependent kinase (CDK) family and receptor tyrosine kinases. In vitro studies using cancer cell lines have shown promising antiproliferative effects, with particular efficacy observed in breast cancer and leukemia models. The compound's selectivity profile suggests it may have advantages over existing kinase inhibitors in terms of reduced off-target effects.

The mechanism of action appears to involve competitive inhibition at the ATP-binding site of target kinases, as confirmed by X-ray crystallography studies. Molecular docking simulations have revealed key interactions between the sulfonamide group and conserved residues in the kinase domain, providing a structural basis for its inhibitory activity. These findings have important implications for the design of next-generation kinase inhibitors with improved specificity and reduced toxicity.

Current research efforts are focused on optimizing the compound's drug-like properties through structural modifications. Recent structure-activity relationship (SAR) studies have identified several analogs with enhanced potency and improved metabolic stability. Pharmacokinetic evaluations in animal models indicate that the lead compound shows acceptable oral bioavailability and a favorable tissue distribution profile, supporting its potential for further development as a therapeutic agent.

The safety profile of 904833-83-6 has been investigated in preliminary toxicology studies, which have shown manageable side effects at therapeutic doses. Researchers are particularly encouraged by the compound's apparent lack of cardiotoxicity, a common limitation of many kinase inhibitors. Ongoing studies are evaluating its efficacy in combination with existing anticancer agents, with early results suggesting synergistic effects in certain treatment regimens.

From a synthetic chemistry perspective, recent advancements have led to more efficient routes for producing 4-bromo-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide. Novel catalytic methods have improved yields and reduced the number of synthetic steps, making large-scale production more feasible. These developments are crucial for supporting preclinical and potential clinical studies of this promising compound.

In conclusion, the growing body of research on 904833-83-6 highlights its significant potential as a therapeutic agent, particularly in oncology applications. The compound's unique structural features, combined with its favorable pharmacological properties, position it as an important candidate for further drug development. Future research directions will likely focus on advancing the most promising analogs through preclinical development and investigating their potential in various disease models.